Cas no 887266-90-2 (3-Bromo-5-fluorobenzoyl Chloride)

• Product Name: 3-Bromo-5-fluorobenzoyl Chloride
• CAS No: 887266-90-2
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD07368699
• CID: 721196
• PubChem ID: 2783345
• Update Time: 2025-07-18

3-Bromo-5-fluorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-bromo-5-fluoro-
• 3-BROMO-5-FLUOROBENZOYL CHLORIDE
• 3-bromo-5-fluorobenzoic acid chloride
• Benzoyl chloride,3-bromo-5-fluoro
• PS-10769
• MFCD07368699
• SY316745
• SCHEMBL5225361
• DTXSID20382597
• RGMMCYNLNAUIJX-UHFFFAOYSA-N
• AKOS009157357
• E76489
• 3-bromo-5-fluorobenzoylchloride
• 887266-90-2
• FT-0753555
• 3-bromo-5-fluoro-benzoyl Chloride
• A842853
• 3-Bromo-5-fluorobenzoyl Chloride

• MDL： MFCD07368699
• Inchi： 1S/C7H3BrClFO/c8-5-1-4(7(9)11)2-6(10)3-5/h1-3H
• InChI Key： RGMMCYNLNAUIJX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)Cl)=C1)F

Computed Properties

• Exact Mass: 235.90400
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.742
• Boiling Point: 250℃
• Flash Point: 105℃
• PSA: 17.07000
• LogP: 2.96720

Additional information on 3-Bromo-5-fluorobenzoyl Chloride

Introduction to 3-Bromo-5-fluorobenzoyl Chloride (CAS No. 887266-90-2) and Its Applications in Modern Chemical Biology

3-Bromo-5-fluorobenzoyl Chloride, identified by the chemical abstracts service number 887266-90-2, is a versatile intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a benzoyl chloride moiety substituted with bromine and fluorine atoms at the 3rd and 5th positions respectively, has garnered significant attention due to its utility in constructing complex molecular architectures. The presence of both halogen atoms enhances its reactivity, making it a valuable tool for medicinal chemists and synthetic organic chemists alike.

The benzoyl chloride functional group is renowned for its ability to participate in various transformations, including amide bond formation, which is a cornerstone of peptide and protein synthesis. Additionally, the electron-withdrawing nature of the fluorine atom and the electron-donating effect of the bromine atom introduce unique electronic properties to the aromatic ring, influencing its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These characteristics make 3-Bromo-5-fluorobenzoyl Chloride a preferred building block for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting intricate biological pathways. 3-Bromo-5-fluorobenzoyl Chloride has emerged as a key intermediate in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating substituted benzamides that exhibit potent inhibitory activity against specific kinases by modulating their binding pockets. The bromine and fluorine substituents are strategically positioned to fine-tune the steric and electronic properties of the inhibitor, thereby enhancing its binding affinity and selectivity.

The pharmaceutical industry has also leveraged 3-Bromo-5-fluorobenzoyl Chloride in the development of antiviral agents. Researchers have utilized this compound to synthesize fluorinated benzoyl derivatives that disrupt viral protease activity, crucial for viral replication. The incorporation of fluorine atoms has been shown to improve metabolic stability and oral bioavailability, key factors in drug design. Furthermore, the bromine atom serves as a handle for further functionalization via transition-metal-catalyzed reactions, enabling the construction of more elaborate structures with desired pharmacological profiles.

Another notable application of 3-Bromo-5-fluorobenzoyl Chloride lies in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The rigid aromatic backbone combined with electron-withdrawing substituents imparts unique thermal stability and electronic properties to the resulting materials. These characteristics are exploited in designing advanced display technologies and photovoltaic devices, where precise control over molecular orientation and charge transport is essential.

Advances in computational chemistry have further enhanced the utility of 3-Bromo-5-fluorobenzoyl Chloride by enabling high-throughput virtual screening of potential drug candidates. Molecular modeling studies have revealed that subtle modifications around the benzoyl chloride core can significantly alter binding interactions with biological targets. This has led to innovative strategies for optimizing lead compounds, reducing experimental trial-and-error while accelerating drug discovery pipelines.

The environmental impact of chemical synthesis is another critical consideration in modern pharmaceutical development. Efforts have been directed toward green chemistry principles, including solvent selection and catalytic methods that minimize waste generation. 3-Bromo-5-fluorobenzoyl Chloride can be synthesized using environmentally benign conditions, such as catalytic bromination and fluorination processes that employ renewable feedstocks or low-toxicity reagents. These approaches align with global initiatives to promote sustainable chemical manufacturing.

In conclusion, 3-Bromo-5-fluorobenzoyl Chloride (CAS No. 887266-90-2) represents a cornerstone compound in contemporary chemical biology research. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and biotechnology. As research continues to uncover new methodologies for utilizing this intermediate, its significance is expected to grow further, driving innovation in drug discovery and material design.